Cas no 1252666-08-2 (2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one
• CAS No: 1252666-08-2
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6160385
• PubChem ID: 80146055
• Update Time: 2025-06-08

2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one
• 2-Chloro-1-(2,6-dimethoxyphenyl)ethanone
• 1252666-08-2
• AKOS018707609
• EN300-1968304
• DTXSID401275066

• Inchi： 1S/C10H11ClO3/c1-13-8-4-3-5-9(14-2)10(8)7(12)6-11/h3-5H,6H2,1-2H3
• InChI Key： FMKMPPTVOSCPQJ-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one

Introduction to 2-Chloro-1-(2,6-Dimethoxyphenyl)ethan-1-one (CAS No. 1252666-08-2)

2-Chloro-1-(2,6-dimethoxyphenyl)ethan-1-one, with the CAS number 1252666-08-2, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted ketone and a dimethoxyphenyl group, which contribute to its diverse chemical and biological properties.

The chemical structure of 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one consists of a ketone functional group attached to a chlorinated alkyl chain and a 2,6-dimethoxyphenyl ring. The presence of these functional groups imparts specific reactivity and stability characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's ability to undergo selective transformations and participate in key chemical reactions has been extensively studied in recent years.

In the realm of medicinal chemistry, 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one has shown promise as a building block for the development of novel therapeutic agents. Recent research has focused on its potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-cancer activity by inhibiting specific enzymes involved in tumor growth and metastasis.

The biological activity of 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one is attributed to its ability to interact with key cellular targets. One notable mechanism involves its interaction with protein kinases, which are crucial enzymes involved in cell signaling pathways. By modulating the activity of these kinases, the compound can influence cellular processes such as proliferation, apoptosis, and migration. This makes it an attractive candidate for further drug development.

Beyond its medicinal applications, 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one has also found utility in organic synthesis as a versatile starting material. Its reactivity profile allows for the efficient synthesis of complex molecules through various chemical transformations. For example, it can be used in cross-coupling reactions to form carbon-carbon bonds or in nucleophilic substitution reactions to introduce new functional groups. These synthetic routes have been optimized to achieve high yields and selectivity, making the compound a valuable tool in synthetic organic chemistry.

The physical properties of 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one, such as its melting point and solubility characteristics, have been well-characterized. These properties are essential for optimizing its use in both laboratory-scale experiments and industrial processes. Additionally, the compound's stability under different conditions has been evaluated to ensure its reliability as a reagent or intermediate.

In terms of safety and handling, it is important to note that while 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

To summarize, 2-chloro-1-(2,6-dimethoxyphenyl)ethan-1-one (CAS No. 1252666-08-2) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure and reactivity profile make it an invaluable tool for advancing our understanding of complex biological systems and developing new therapeutic strategies. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the fields of organic chemistry and medicinal chemistry.